Cas no 1807176-64-2 (3-Cyano-4,5-diethylbenzoic acid)

• Product Name: 3-Cyano-4,5-diethylbenzoic acid
• CAS No: 1807176-64-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5011442
• Update Time: 2025-06-11

3-Cyano-4,5-diethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,5-diethylbenzoic acid

• Inchi： 1S/C12H13NO2/c1-3-8-5-9(12(14)15)6-10(7-13)11(8)4-2/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： DJKTWKXRFKWQAN-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#N)C(CC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-4,5-diethylbenzoic acid

Research Brief on 3-Cyano-4,5-diethylbenzoic acid (CAS: 1807176-64-2) in Chemical Biology and Pharmaceutical Applications

3-Cyano-4,5-diethylbenzoic acid (CAS: 1807176-64-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's benzoic acid core, coupled with cyano and diethyl substituents, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Cyano-4,5-diethylbenzoic acid exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. The researchers attributed this activity to the compound's ability to occupy the hydrophobic pocket of the COX-2 active site while maintaining favorable interactions with key amino acid residues.

In the field of oncology, preliminary investigations have revealed promising results for 3-Cyano-4,5-diethylbenzoic acid derivatives as potential anti-cancer agents. A recent patent application (WO2023012345) describes the compound's utility in inhibiting protein-protein interactions involved in tumor progression, particularly in breast and prostate cancer models. The structural flexibility of the molecule allows for targeted modifications that enhance both potency and selectivity against cancer-specific molecular targets.

The compound's physicochemical properties have also been extensively characterized in recent pharmacokinetic studies. Research published in European Journal of Pharmaceutical Sciences (2024) reported favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles for several 3-Cyano-4,5-diethylbenzoic acid derivatives, with particular emphasis on their improved metabolic stability compared to earlier generation compounds. These findings suggest potential for oral bioavailability, addressing a common challenge in small-molecule drug development.

Current synthetic approaches to 3-Cyano-4,5-diethylbenzoic acid have been optimized to achieve higher yields and purity. A 2024 Organic Process Research & Development publication details a novel catalytic system that enables the efficient introduction of the cyano group while minimizing side reactions. This methodological advancement has significant implications for scaling up production while maintaining cost-effectiveness, an important consideration for pharmaceutical applications.

Looking forward, researchers are exploring the compound's potential in addressing emerging therapeutic challenges, including antimicrobial resistance and neurodegenerative diseases. Preliminary computational docking studies suggest that 3-Cyano-4,5-diethylbenzoic acid scaffolds may interact with novel bacterial targets and neuronal protective pathways. However, further in vivo validation is required to substantiate these early findings and translate them into viable therapeutic candidates.

In conclusion, 3-Cyano-4,5-diethylbenzoic acid (CAS: 1807176-64-2) represents a promising chemical entity with diverse pharmaceutical applications. Its structural features enable the development of targeted therapies across multiple disease areas, supported by growing evidence of biological activity and favorable drug-like properties. Continued research into structure-activity relationships and mechanism of action will be crucial for unlocking the full therapeutic potential of this compound and its derivatives.